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Compound of Interest |

Compound Name: Dicopper chloride trihydroxide
CAS No.: 1306-85-0
Cat. No.: B1250067

Get Quote

Essential guidance for the safe handling and disposal of Dicopper chloride trihydroxide in a
laboratory setting, ensuring the well-being of researchers and compliance with safety
standards.

Dicopper chloride trihydroxide, while valuable in various research applications, presents
significant health and environmental hazards. It is classified as toxic if swallowed, harmful if
inhaled, and very toxic to aquatic life with long-lasting effects.[1][2] This guide provides
immediate and essential safety and logistical information, including detailed personal protective
equipment (PPE) protocols, operational plans for handling, and compliant disposal procedures
to support researchers, scientists, and drug development professionals.

Hazard and Exposure Data

Understanding the quantitative hazard information for Dicopper chloride trihydroxide is
critical for conducting a thorough risk assessment and implementing appropriate safety

measures.
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Hazard Classification &

Exposure Limits Value Reference
Acute Toxicity (Oral) Toxic if swallowed (Category 3)  [1][2]

Acute Toxicity (Inhalation) Harmful if inhaled (Category 4)  [1][2]
Aquatic Toxicity (Acute) Very toxic to aquatic life [2]

i . ) Very toxic to aquatic life with
Aquatic Toxicity (Chronic) ] [1][2]
long lasting effects

Occupational Exposure Limit 1 mg/m3 (as Copper dusts &

. [3]
(TWA) mists)

Occupational Exposure Limit

0.2 mg/m3 (as Copper fume 3
(TWA) g/m3 ( pp ) (3]

Experimental Protocols: Safe Handling and
Operations

Adherence to strict operational procedures is paramount to minimize exposure and ensure a
safe laboratory environment. All handling of Dicopper chloride trihydroxide should occur in a
chemical fume hood.[4]

1. Engineering Controls:

» Ventilation: Always handle Dicopper chloride trihydroxide in a well-ventilated area.[1] A
certified chemical fume hood is the preferred engineering control to minimize inhalation
exposure.[4]

 Static Discharge: Take precautionary measures against static discharge, especially when
handling the powdered form.[1]

2. Personal Protective Equipment (PPE) Selection and Use:

The following PPE is mandatory when handling Dicopper chloride trihydroxide.
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» Hand Protection: Wear chemical-resistant gloves. Consult the glove manufacturer's selection
guide to ensure the chosen material is appropriate for copper compounds.

e Eye and Face Protection: Chemical safety goggles are required at a minimum.[4] A face
shield should be worn in situations where splashing is a risk.

« Skin and Body Protection: A lab coat or chemical-resistant apron must be worn.[5] For larger
quantities or in the event of a spill, chemical-resistant coveralls may be necessary.

o Respiratory Protection: If the handling procedure may generate dust or aerosols and
engineering controls are not sufficient, a NIOSH-approved particulate respirator (e.g., N95)
or a higher level of respiratory protection, such as a positive pressure self-contained
breathing apparatus (SCBA), should be used.[4] Avoid breathing in dust.[3]

3. General Hygiene Practices:

o Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[1]

e Do not eat, drink, or smoke in areas where Dicopper chloride trihydroxide is handled or
stored.[1]

* Remove any contaminated clothing immediately and wash it before reuse.

Spill and Disposal Plan

A clear and rehearsed plan for managing spills and disposing of waste is essential to mitigate
environmental contamination and personnel exposure.

1. Spill Response:
o Evacuate: Immediately evacuate the area of the spill.
o Ventilate: Ensure the area is well-ventilated.

o Contain: For small spills, carefully sweep up the solid material, avoiding dust generation, and
place it in a designated, labeled waste container.[3] Do not use water to clean up spills as
this can spread contamination.
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» Decontaminate: Clean the spill area with a suitable decontaminating agent.

e Personal Protection: Do not handle a spill without the appropriate PPE, including respiratory
protection.[4]

2. Waste Disposal:

o Containerization: All waste materials, including contaminated PPE, must be collected in a
clearly labeled, sealed container suitable for hazardous waste.

» Disposal Route: Dispose of the waste through an approved industrial combustion plant or a
licensed hazardous waste disposal company.[1][6] Adhere to all local, regional, and national
regulations for chemical waste disposal.[2]

e Environmental Protection: Under no circumstances should Dicopper chloride trihydroxide
or its containers be released into the environment, including drains or watercourses.[1][3]

Visual Aid: PPE Selection Workflow

The following diagram outlines the logical workflow for selecting the appropriate Personal
Protective Equipment when handling Dicopper chloride trihydroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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